![molecular formula C8H9F3O B6222125 6-(trifluoromethyl)spiro[3.3]heptan-1-one, Mixture of diastereomers CAS No. 2758000-17-6](/img/no-structure.png)
6-(trifluoromethyl)spiro[3.3]heptan-1-one, Mixture of diastereomers
Overview
Description
6-(Trifluoromethyl)spiro[3.3]heptan-1-one, also known as 6-Trifluoromethylspiro[3.3]heptan-1-one or 6-TMSH, is a synthetic organic compound with a molecular formula of C8H10F3O. It is a white solid substance with a boiling point of 137-138°C and a melting point of 28-30°C. It is a mixture of two diastereomers, which are compounds that have the same molecular formula but differ in the arrangement of their atoms in space. 6-TMSH has a variety of applications in the scientific research field, including synthesis, reaction mechanisms, and biological and physiological effects.
Scientific Research Applications
6-(trifluoromethyl)spiro[3.3]heptan-1-one, Mixture of diastereomersethylspiro[3.3]heptan-1-one has a variety of applications in scientific research, including synthesis, reaction mechanisms, and biological and physiological effects. It has been used in the synthesis of a variety of compounds, including 1-methyl-2-cyclopenten-1-one, 2-cyclopenten-1-one, and 4-methylene-2-cyclopentanone. 6-TMSH has also been used in the study of reaction mechanisms, such as the reaction of trifluoromethylation of 1-methyl-2-cyclopenten-1-one. Additionally, 6-TMSH has been used in the study of biological and physiological effects, including its effects on the central nervous system, cardiovascular system, and metabolism.
Mechanism of Action
The exact mechanism of action of 6-trifluoromethylspiro[3.3]heptan-1-one is not yet fully understood. However, it is believed to act as a monoamine oxidase inhibitor, which means that it blocks the action of monoamine oxidase enzymes in the body. Monoamine oxidase enzymes are responsible for breaking down neurotransmitters such as serotonin, dopamine, and norepinephrine. By blocking the action of these enzymes, 6-TMSH may increase the levels of these neurotransmitters in the body, which could have a variety of effects on the central nervous system, cardiovascular system, and metabolism.
Biochemical and Physiological Effects
6-(trifluoromethyl)spiro[3.3]heptan-1-one, Mixture of diastereomersethylspiro[3.3]heptan-1-one has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to act as a monoamine oxidase inhibitor, which means that it blocks the action of monoamine oxidase enzymes in the body. This can lead to increased levels of neurotransmitters such as serotonin, dopamine, and norepinephrine, which can have a variety of effects on the central nervous system, cardiovascular system, and metabolism. Additionally, 6-TMSH has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
6-(trifluoromethyl)spiro[3.3]heptan-1-one, Mixture of diastereomersethylspiro[3.3]heptan-1-one has several advantages and limitations for use in laboratory experiments. The advantages of using 6-TMSH in laboratory experiments include its ability to act as a monoamine oxidase inhibitor, its anti-inflammatory, anti-oxidant, and anti-cancer effects, and its low cost and availability. The limitations of using 6-TMSH in laboratory experiments include its instability in the presence of light and heat, its toxicity, and its limited solubility in water.
Future Directions
There are a number of potential future directions for the use of 6-trifluoromethylspiro[3.3]heptan-1-one. One potential future direction is to further explore its potential applications in the synthesis of other compounds. Additionally, further research could be conducted to explore its potential as an anti-inflammatory, anti-oxidant, and anti-cancer agent. Additionally, further research could be conducted to explore its potential as a monoamine oxidase inhibitor and its potential effects on the central nervous system, cardiovascular system, and metabolism. Finally, further research could be conducted to explore its potential for use in other laboratory experiments and its potential limitations.
Synthesis Methods
6-(trifluoromethyl)spiro[3.3]heptan-1-one, Mixture of diastereomersethylspiro[3.3]heptan-1-one can be synthesized through a variety of methods, including the reaction of trifluoromethylation of 1-methyl-2-cyclopenten-1-one, the reaction of trifluoromethylation of 2-cyclopenten-1-one, and the reaction of trifluoromethylation of 4-methylene-2-cyclopentanone. The reaction of trifluoromethylation of 1-methyl-2-cyclopenten-1-one is the most common method of synthesis, and it involves the reaction of 1-methyl-2-cyclopenten-1-one with trifluoromethanesulfonic anhydride in the presence of a base such as potassium carbonate. The reaction results in the formation of 6-trifluoromethylspiro[3.3]heptan-1-one and 1-methyl-2,3-dihydro-2-cyclopenten-1-one as the major products.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(trifluoromethyl)spiro[3.3]heptan-1-one involves the preparation of a suitable starting material, followed by a series of reactions to introduce the necessary functional groups and form the spirocyclic ring system.", "Starting Materials": [ "Cyclopentadiene", "Trifluoroacetic anhydride", "Sodium hydride", "1,3-dibromopropane", "Sodium iodide", "Acetone" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with trifluoroacetic anhydride in the presence of a Lewis acid catalyst to form the corresponding trifluoromethyl ketone.", "Step 2: The trifluoromethyl ketone is treated with sodium hydride and 1,3-dibromopropane to form the corresponding spirocyclic intermediate.", "Step 3: The spirocyclic intermediate is then reacted with sodium iodide in acetone to form the desired product, 6-(trifluoromethyl)spiro[3.3]heptan-1-one, as a mixture of diastereomers." ] } | |
CAS RN |
2758000-17-6 |
Molecular Formula |
C8H9F3O |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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